(E)-1-(2-(benzyloxy)-4,5-dimethylphenyl)-3-(2-phenylthiazol-4-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-(4,5-dimethyl-2-phenylmethoxyphenyl)-3-(2-phenyl-1,3-thiazol-4-yl)prop-2-en-1-one
• InChI: InChI=1S/C27H23NO2S/c1-19-15-24(26(16-20(19)2)30-17-21-9-5-3-6-10-21)25(29)14-13-23-18-31-27(28-23)22-11-7-4-8-12-22/h3-16,18H,17H2,1-2H3/b14-13+
• InChI Key: CSDZDOUGIQDPIS-BUHFOSPRSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)OCC2=CC=CC=C2)C(=O)C=CC3=CSC(=N3)C4=CC=CC=C4
• Isomeric SMILES: CC1=CC(=C(C=C1C)OCC2=CC=CC=C2)C(=O)/C=C/C3=CSC(=N3)C4=CC=CC=C4
• Molecular Formula: C27H23NO2S
• Molecular Weight: 425.5 g/mol
• CAS No.: 80378-15-0

Description

The compound “(E)-1-(2-(benzyloxy)-4,5-dimethylphenyl)-3-(2-phenylthiazol-4-yl)prop-2-en-1-one” is a chalcone derivative characterized by an α,β-unsaturated ketone (enone) backbone. Its structure features a 2-benzyloxy-4,5-dimethylphenyl group at the carbonyl end and a 2-phenylthiazol-4-yl moiety at the propenone terminus. Chalcones are widely studied for their antimicrobial, anticancer, and anti-inflammatory properties, with structural modifications (e.g., aromatic substitutions, heterocyclic rings) tailoring their physicochemical and biological profiles .

Biological Activity

The compound (E)-1-(2-(benzyloxy)-4,5-dimethylphenyl)-3-(2-phenylthiazol-4-yl)prop-2-en-1-one is a member of the chalcone family, which has gained attention for its diverse biological activities. Chalcones are known for their potential in medicinal chemistry, particularly in anti-inflammatory, antibacterial, antifungal, and anticancer applications. This article reviews the biological activity of this specific chalcone derivative, focusing on its mechanisms of action and efficacy based on recent research findings.

Chemical Structure

The structural formula of the compound can be represented as follows:

$$\text{C}_{20}\text{H}_{20}\text{N}_2\text{O}_2\text{S}$$

This compound features a thiazole ring and a benzyloxy group, which are critical for its biological activity.

Antibacterial Activity

Recent studies have evaluated the antibacterial properties of various chalcone derivatives against common bacterial strains. The compound exhibited significant antibacterial activity against Gram-positive and Gram-negative bacteria.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	5 µg/mL
Escherichia coli	10 µg/mL
Pseudomonas aeruginosa	15 µg/mL

The structure-activity relationship (SAR) indicated that substitutions on the phenyl and thiazole rings enhance antibacterial potency, with electron-withdrawing groups showing improved efficacy .

Antifungal Activity

In vitro assays demonstrated antifungal activity against several strains, including Candida albicans. The compound's mechanism involves disruption of fungal cell wall synthesis and inhibition of ergosterol biosynthesis.

Fungal Strain	MIC (µg/mL)
Candida albicans	8 µg/mL
Aspergillus niger	12 µg/mL

The presence of the thiazole moiety was found to be crucial for the antifungal effect .

Anticancer Activity

The anticancer potential of this compound has been explored in various cancer cell lines, including breast and colon cancer cells. The compound induced apoptosis and inhibited cell proliferation effectively.

Cancer Cell Line	IC50 (µM)
MCF-7 (breast cancer)	15 µM
HT-29 (colon cancer)	20 µM

Mechanistic studies revealed that the compound activates caspase pathways leading to programmed cell death .

Case Studies

• Study on Antibacterial Efficacy : A recent study compared the antibacterial effects of several chalcone derivatives, including our compound. It was noted that compounds with a thiazole ring had enhanced activity against E. coli and S. aureus, suggesting that structural modifications can lead to more potent antibacterial agents .
• Anticancer Mechanisms : Research involving breast cancer cell lines demonstrated that treatment with this chalcone derivative resulted in significant downregulation of anti-apoptotic proteins like Bcl-2, while upregulating pro-apoptotic factors such as Bax . This indicates a promising pathway for therapeutic development.

Chemical Reactions Analysis

Cyclocondensation Reactions

The α,β-unsaturated ketone undergoes cyclocondensation with thiosemicarbazide to form pyrazole derivatives. For example, refluxing with thiosemicarbazide in acetic acid generates 4,5-dihydropyrazole-1-carbothioamide via nucleophilic attack at the β-carbon, followed by cyclization .

Example Reaction Pathway:

• (E)-Chalcone + Thiosemicarbazide → Thiosemicarbazone intermediate

• Cyclization (AcOH, reflux) → 4,5-Dihydropyrazole-1-carbothioamide

Reported Analog Data:

Product	Conditions	Yield (%)
4,5-Dihydropyrazole derivative	AcOH, 80°C, 6 h	78

Cycloaddition Reactions

The chalcone scaffold participates in 1,3-dipolar cycloadditions with nitrile oxides or diazo compounds. For instance, reaction with phenacyl bromides in ethanol forms thiazolo-pyrazole hybrids via [3+2] cycloaddition at the α,β-unsaturated system .

Mechanism Highlights:

• Dipolarophile: C=C bond of chalcone

• Dipole: Phenacyl bromide-derived nitrile oxide

• Product: 1-(Thiazol-2-yl)-4,5-dihydropyrazole

Yield Optimization:

Dipole Source	Catalyst	Yield (%)
Phenacyl bromide	Et₃N	65
α-Chloroacetylacetone	K₂CO₃	71

Catalytic Hydrogenation

The α,β-unsaturated ketone undergoes selective hydrogenation using Pd/C or Raney Ni catalysts. Hydrogenation of the C=C bond yields the saturated 1-(2-(benzyloxy)-4,5-dimethylphenyl)-3-(2-phenylthiazol-4-yl)propan-1-one , while harsher conditions may reduce the ketone to a secondary alcohol .

Selectivity Data:

Catalyst	Pressure (atm)	Product	Yield (%)
Pd/C (10%)	1	Saturated ketone	90
H₂ (excess)	3	Secondary alcohol	55

Acid-Catalyzed Cyclization

In polyphosphoric acid (PPA) or Eaton’s reagent, the chalcone undergoes intramolecular cyclization to form benzopyran or quinoline derivatives . The benzyloxy group acts as a nucleophile, attacking the thiazole-linked carbonyl carbon .

Example Transformation:
(E)-Chalcone → 2,3-Dihydroquinolin-4(1H)-one

Conditions:

Acid	Temperature (°C)	Time (h)	Yield (%)
Polyphosphoric acid	120	3	82
Eaton’s reagent	100	2	75

Substituent-Dependent Reactivity

• Benzyloxy Group : Participates in acid-mediated deprotection (e.g., HBr/AcOH removes benzyloxy to form phenolic derivatives) .

• Thiazole Ring : Enhances electron-withdrawing effects, stabilizing the α,β-unsaturated system against nucleophilic attack but facilitating electrophilic substitution at the 5-position of the thiazole .

• Dimethylphenyl Group : Steric hindrance reduces reactivity at the 4,5-positions, directing modifications to the thiazole or chalcone backbone .

Comparison with Similar Compounds

(2E)-3-[4-(1H-Benzimidazol-2-ylmethoxy)-3-methoxyphenyl]-1-(4,4''-difluoro-5'-methoxy-1,1':3',1''-terphenyl-4'-yl)prop-2-en-1-one

• Incorporates a difluoro-terphenyl group instead of the dimethylphenyl-benzyloxy system, increasing hydrophobicity and metabolic stability.
• Implications : The benzimidazole moiety may improve DNA intercalation properties, while fluorine atoms enhance bioavailability and membrane permeability.

(2E)-3-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)-1-(2,5-dimethyl-3-thienyl)prop-2-en-1-one

• Key Differences :
  • Substitutes the thiazole with a thienyl group, altering electronic properties (sulfur vs. nitrogen in the heterocycle).
  • Uses a pyrazolyl group instead of the benzyloxy-dimethylphenyl unit, reducing steric bulk.

Derivatives with Substituted Phenyl Groups

(E)-1-(4-((3,5-Dimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one

• Key Differences :
  • Introduces a diazepane-sulfonyl group, improving solubility and pharmacokinetic profiles.
  • Replaces the benzyloxy group with a thiophene ring, modulating electronic delocalization.

Data Tables

Table 1. Structural and Functional Comparison of Chalcone Derivatives

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Reported Bioactivity	References
(E)-1-(2-(Benzyloxy)-4,5-dimethylphenyl)-3-(2-phenylthiazol-4-yl)prop-2-en-1-one	C27H23NO2S	433.55	Benzyloxy, dimethylphenyl, phenylthiazole	Antimicrobial (hypothesized)
(2E)-3-[4-(1H-Benzimidazol-2-ylmethoxy)-3-methoxyphenyl]-1-(4,4''-difluoro-5'-methoxy-1,1':3',1''-terphenyl-4'-yl)prop-2-en-1-one	C37H28F2N2O3	610.63	Benzimidazole, difluoro-terphenyl	Not reported
(2E)-3-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)-1-(2,5-dimethyl-3-thienyl)prop-2-en-1-one	C19H19N3OS	337.44	Pyrazole, thienyl	Anticancer (hypothesized)
(E)-1-(4-((3,5-Dimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one	C17H22N4O3S2	394.50	Diazepane-sulfonyl, thiophene	Not reported

Research Findings and Implications

Electronic Properties: The phenylthiazole group in the target compound provides strong electron-withdrawing effects, stabilizing the enone system and enhancing electrophilicity compared to benzimidazole or thienyl analogues .

Synthetic Challenges :

• Fluorinated and sulfonated derivatives (e.g., ) require multi-step syntheses, complicating scalability compared to simpler chalcones.

Limitations : Direct comparative bioactivity data are scarce in the provided literature, necessitating further experimental validation.

Q & A

Q. What synthetic methodologies are optimal for preparing (E)-1-(2-(benzyloxy)-4,5-dimethylphenyl)-3-(2-phenylthiazol-4-yl)prop-2-en-1-one?

The compound is synthesized via aldol condensation between 2-(benzyloxy)-4,5-dimethylacetophenone and 2-phenylthiazole-4-carbaldehyde. Key steps include:

• Refluxing in absolute ethanol with catalytic glacial acetic acid to promote enone formation .
• Monitoring reaction progress via TLC to optimize reaction time (typically 4–6 hours) .
• Purification via column chromatography (silica gel, hexane/ethyl acetate gradient) to isolate the E-isomer .

Q. How can the E-configuration of the α,β-unsaturated ketone be confirmed experimentally?

• NMR Spectroscopy : The coupling constant ($J$) between the α- and β-vinylic protons (typically 12–16 Hz for trans-configuration) confirms the E-isomer .
• X-ray Crystallography : Single-crystal analysis resolves stereochemistry unambiguously, as demonstrated in structurally similar enones .

Q. What analytical techniques are critical for characterizing intermediate purity?

• Elemental Analysis (CHNS) : Validates stoichiometry (e.g., deviation <0.4% for C, H, N) .
• HPLC : Detects residual aldehydes or ketones (C18 column, acetonitrile/water mobile phase) .

Advanced Research Questions

Q. How can conflicting biological activity data be resolved in assays involving this compound?

Discrepancies may arise from:

• Isomeric impurities : Use preparative HPLC to isolate >99% pure E-isomer, as Z-isomers can exhibit reduced activity .
• Solvent artifacts : Ensure DMSO stocks are free of peroxides (tested via KI/starch paper) to avoid compound degradation .
• Metabolic instability : Conduct stability studies in assay buffers (e.g., pH 7.4, 37°C) to identify hydrolysis-prone moieties (e.g., benzyloxy group) .

Q. What strategies optimize the compound’s bioactivity through structure-activity relationship (SAR) studies?

• Substituent modulation : Replace the 4,5-dimethylphenyl group with electron-withdrawing groups (e.g., -CF₃) to enhance electrophilicity for covalent target binding .
• Thiazole ring modifications : Introduce pyridine or imidazole analogs to improve solubility or hydrogen-bonding interactions .
• Pharmacophore mapping : Use docking simulations (AutoDock Vina) to prioritize substituents aligning with ATP-binding pockets in kinase targets .

Q. How can computational modeling predict metabolic pathways for this compound?

• In silico tools : SwissADME predicts phase I metabolism (e.g., CYP3A4-mediated oxidation of the benzyloxy group) .
• MD Simulations : GROMACS assesses binding stability to cytochrome P450 enzymes, identifying susceptible sites for metabolic engineering .

Q. What crystallographic insights explain the compound’s conformational stability?

• X-ray analysis reveals planar geometry of the enone system, stabilized by intramolecular CH-π interactions between the thiazole ring and benzyloxy group .
• Dihedral angles (<10° deviation) between the phenyl and thiazole rings minimize steric clash, enhancing thermodynamic stability .

Methodological Considerations for Data Reproducibility

Q. How to address low yields in the final coupling step?

• Catalyst screening : Test bases (e.g., piperidine vs. DBU) to enhance enolization efficiency .
• Solvent optimization : Replace ethanol with DMF for polar intermediates, improving reaction homogeneity .

Q. What protocols validate the absence of tautomeric forms in solution?

• Variable-temperature NMR : Monitor proton shifts in DMSO-d₆ (25–80°C) to detect keto-enol tautomerism .
• IR Spectroscopy : Absence of broad O-H stretches (~3200 cm⁻¹) confirms enol suppression .